2-(phosphonomethyl)butanedioic acid
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(phosphonomethyl)butanedioic acid typically involves the reaction of succinic acid with phosphonomethylating agents under controlled conditions . The reaction is carried out in the presence of a catalyst and requires precise temperature and pH control to ensure high yield and purity .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to achieve efficient production. The reaction conditions are optimized to maximize yield and minimize by-products .
Chemical Reactions Analysis
Types of Reactions
2-(Phosphonomethyl)butanedioic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different oxidation products.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions . The reactions are typically carried out under controlled temperature and pH conditions to ensure selectivity and yield .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of this compound can yield phosphonomethylated derivatives, while reduction can produce reduced phosphonomethyl compounds .
Scientific Research Applications
2-(Phosphonomethyl)butanedioic acid has a wide range of scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Investigated for its potential role in biological systems and as a biochemical probe.
Medicine: Explored for its potential therapeutic applications, including as an inhibitor of specific enzymes.
Industry: Utilized in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(phosphonomethyl)butanedioic acid involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes by binding to their active sites, thereby blocking their activity . This inhibition can lead to various biochemical effects, depending on the enzyme and pathway involved .
Comparison with Similar Compounds
Similar Compounds
Succinic acid: A dicarboxylic acid that shares structural similarities with 2-(phosphonomethyl)butanedioic acid.
2-(Phosphonomethyl)pentanedioic acid: Another phosphonomethylated compound with similar properties.
Uniqueness
This compound is unique due to its specific phosphonomethyl group, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various applications that other similar compounds may not be suitable for .
Properties
CAS No. |
5801-01-4 |
|---|---|
Molecular Formula |
C5H9O7P |
Molecular Weight |
212.1 |
Purity |
95 |
Origin of Product |
United States |
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